Cas no 2640953-04-2 (2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one)
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- F6619-4048
- 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
- 2640953-04-2
- AKOS040708776
- 2-[4-[4-(4-Morpholinyl)-2-pyrimidinyl]-1-piperazinyl]-1-(1-pyrrolidinyl)ethanone
-
- Inchi: 1S/C18H28N6O2/c25-17(23-5-1-2-6-23)15-21-7-9-24(10-8-21)18-19-4-3-16(20-18)22-11-13-26-14-12-22/h3-4H,1-2,5-15H2
- InChI Key: CLCDDAGHDZRLDE-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCC1)CN1CCN(C2=NC=CC(N3CCOCC3)=N2)CC1
Computed Properties
- Exact Mass: 360.22737416g/mol
- Monoisotopic Mass: 360.22737416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 599.6±60.0 °C(Predicted)
- pka: 10.63±0.50(Predicted)
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-4048-2μmol |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-5μmol |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-10μmol |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-20μmol |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-1mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-2mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-3mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-4mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-5mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4048-10mg |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
2640953-04-2 | 10mg |
$118.5 | 2023-09-07 |
2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
Comprehensive Overview of 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 2640953-04-2)
In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 2640953-04-2) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperazine core, is increasingly studied for its potential applications in targeted therapies. Researchers are particularly intrigued by its structural features, which include a morpholine moiety and a pyrrolidinone group, both of which are known to enhance pharmacokinetic properties.
The compound's morpholin-4-yl pyrimidine scaffold is a key structural motif found in many bioactive molecules, making it a focal point for investigations into kinase inhibition and signal transduction modulation. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as they often exhibit high binding affinity to therapeutic targets. Searches for "pyrimidine-based kinase inhibitors" and "morpholine derivatives in drug design" have surged, reflecting the growing demand for innovative small molecules in oncology and inflammation research.
From a synthetic chemistry perspective, 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one exemplifies modern fragment-based drug design principles. Its piperazine linker provides conformational flexibility, while the pyrrolidin-1-yl ethanone terminus contributes to solubility and metabolic stability. These attributes align with current industry priorities, as evidenced by frequent searches for "optimizing ADME properties in lead compounds" and "rational drug design strategies 2024."
The compound's potential extends beyond traditional pharmaceutical applications. In the realm of chemical biology, it serves as a valuable tool for probing protein-protein interactions and cellular pathways. This versatility has led to increased visibility in scientific literature, with many researchers exploring its utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Online queries about "small molecule probes for target validation" and "next-generation drug modalities" frequently intersect with discussions about this chemical entity.
Quality control and analytical characterization of CAS 2640953-04-2 present interesting challenges due to its structural complexity. Advanced techniques such as LC-MS hyphenation and 2D NMR spectroscopy are often employed to ensure purity and confirm identity. These analytical considerations resonate with laboratory professionals searching for "characterization of heterocyclic compounds" and "QC methods for complex APIs." The compound's stability profile under various conditions also remains an active area of investigation.
As the pharmaceutical industry continues to emphasize structure-activity relationship (SAR) optimization, derivatives of 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one are being systematically evaluated. Computational chemistry approaches, including molecular docking studies and free energy calculations, are being applied to understand its binding modes and guide further structural modifications. This aligns with the growing interest in "computational drug design workflows" and "AI-assisted molecular optimization" visible in recent search engine analytics.
The supply chain and sourcing aspects of 2640953-04-2 have gained attention as well, with procurement specialists frequently searching for "reliable suppliers of research chemicals" and "custom synthesis of pyrimidine derivatives." The compound's synthesis typically involves multi-step organic transformations, with key steps including pyrimidine ring formation and piperazine coupling reactions. These synthetic challenges have spurred innovation in green chemistry approaches and catalytic methodologies within the fine chemicals sector.
Looking forward, the scientific community anticipates expanded applications for this compound class in precision medicine initiatives. Its modular structure allows for diversification at multiple positions, enabling the creation of tailored analogs for specific biological targets. This potential is reflected in increasing searches for "personalized medicine small molecules" and "targeted therapy development." As research progresses, 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one will likely remain at the forefront of innovative drug discovery efforts.
2640953-04-2 (2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)